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Compound of Interest

Compound Name: Oxymatrine-d3

Cat. No.: B15621473

Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This

guide provides essential, step-by-step procedures for the safe and compliant disposal of

Oxymatrine-d3. In the absence of a specific Safety Data Sheet (SDS) for Oxymatrine-d3,

these protocols are based on the guidance for the parent compound, Oxymatrine, and

established best practices for hazardous waste management. The core principle is to treat

Oxymatrine-d3 as a hazardous chemical waste to ensure the highest standards of safety and

regulatory compliance.

Immediate Safety Protocols and Handling
Before initiating any disposal procedures for Oxymatrine-d3, it is imperative to handle the

material with appropriate safety measures to minimize exposure risks.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields.

Skin Protection: Use chemical-resistant gloves and wear a lab coat or other protective

clothing to prevent skin contact.
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Respiratory Protection: If handling the substance in a way that could generate dust or

aerosols, or if working in an area with inadequate ventilation, use a full-face respirator with

an appropriate cartridge.

General Handling Precautions:

Handle Oxymatrine-d3 in a well-ventilated area, preferably within a chemical fume hood.

Avoid all personal contact, including inhalation and ingestion.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][2]

Always wash hands thoroughly with soap and water after handling.[1][2]

Step-by-Step Disposal Protocol
The disposal of Oxymatrine-d3 must be conducted in accordance with local, state, and federal

regulations.[3] The following steps provide a general framework for its proper disposal:

Waste Identification and Classification: Treat Oxymatrine-d3 as a hazardous waste. Do not

mix it with non-hazardous waste streams.

Waste Segregation and Collection:

Collect waste Oxymatrine-d3, including any contaminated materials (e.g., pipette tips,

vials), in a dedicated and compatible hazardous waste container.[4]

Ensure the container is made of a material that will not react with the chemical, such as

polyethylene or polypropylene.[3]

Keep the waste container securely sealed when not in use.[3]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "Oxymatrine-d3."

Include information on the approximate concentration and quantity of the waste.
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Note the date when waste was first added to the container.

Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials such as oxidizing agents.[2][3]

The storage area should be cool and dry.[3]

Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and final disposal.

Disposal methods may include incineration in a licensed facility, after being mixed with a

suitable combustible material, or burial in a licensed landfill.[3]

Never discharge Oxymatrine-d3 into sewers or waterways.[1]

Quantitative Data Summary
While specific quantitative disposal limits for Oxymatrine-d3 are not readily available, the

following table summarizes key identification and physical properties relevant to its handling

and safety.
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Property Value Reference

Chemical Name Oxymatrine-d3 [5][6]

Molecular Formula C₁₅H₂₁D₃N₂O₂ [5][6]

Molecular Weight 267.38 g/mol [5][6]

CAS Number 559-70-6 (for Oxymatrine-d3) [5]

Alternate CAS Number
16837-52-8 (for unlabeled

Oxymatrine)
[6]

Physical State Solid (White to cream) [2]

Melting Point
208 °C / 406.4 °F (for

Oxymatrine)
[2]

Storage Temperature +4°C [6]

Oxymatrine-d3 Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of Oxymatrine-d3,

from initial handling to final disposal.
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Caption: Workflow for the safe disposal of Oxymatrine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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